Cas no 2866334-50-9 (Cyclohexaneethanamine, 4,4-difluoro-β-methyl-, hydrochloride (1:1) )

Cyclohexaneethanamine, 4,4-difluoro-β-methyl-, hydrochloride (1:1) is a fluorinated organic compound featuring a cyclohexane backbone substituted with an ethylamine group and methyl and difluoro moieties. The hydrochloride salt enhances its stability and solubility, making it suitable for synthetic and pharmaceutical applications. The presence of fluorine atoms improves metabolic stability and bioavailability, while the β-methyl group may influence stereochemical properties. This compound is valuable as an intermediate in medicinal chemistry, particularly for developing bioactive molecules with tailored pharmacokinetic profiles. Its well-defined structure ensures reproducibility in research and industrial processes. Proper handling and storage are recommended to maintain integrity.
Cyclohexaneethanamine, 4,4-difluoro-β-methyl-, hydrochloride (1:1)  structure
2866334-50-9 structure
Product Name:Cyclohexaneethanamine, 4,4-difluoro-β-methyl-, hydrochloride (1:1)
CAS No:2866334-50-9
MF:C9H18ClF2N
MW:213.695728778839
CID:5562497
Update Time:2025-11-01

Cyclohexaneethanamine, 4,4-difluoro-β-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Cyclohexaneethanamine, 4,4-difluoro-β-methyl-, hydrochloride (1:1)
    • Inchi: 1S/C9H17F2N.ClH/c1-7(6-12)8-2-4-9(10,11)5-3-8;/h7-8H,2-6,12H2,1H3;1H
    • InChI Key: BRELVSPWKDDPBG-UHFFFAOYSA-N
    • SMILES: Cl.FC1(CCC(C(CN)C)CC1)F

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Additional information on Cyclohexaneethanamine, 4,4-difluoro-β-methyl-, hydrochloride (1:1)

Cyclohexaneethanamine, 4,4-difluoro-β-methyl-, hydrochloride (1:1) and Its Applications in Modern Chemical Biology

The compound with the CAS number 2866334-50-9, specifically Cyclohexaneethanamine, 4,4-difluoro-β-methyl-, hydrochloride (1:1), represents a fascinating molecule in the realm of chemical biology. This unique compound has garnered significant attention due to its structural complexity and potential biological activities. The presence of both fluorine and methyl substituents in its molecular framework imparts distinct properties that make it a valuable candidate for various research applications.

In recent years, the field of chemical biology has seen remarkable advancements, particularly in the development of novel molecules that can interact with biological targets at a molecular level. The compound Cyclohexaneethanamine, 4,4-difluoro-β-methyl-, hydrochloride (1:1) has been extensively studied for its potential role in modulating biological pathways. Its structural features, including the fluorine atoms and the β-methyl group, contribute to its ability to engage with specific enzymes and receptors, making it a promising candidate for drug discovery.

One of the most intriguing aspects of this compound is its ability to act as a scaffold for further derivatization. The fluorine atoms, in particular, are known for their ability to enhance metabolic stability and binding affinity, which are crucial factors in drug design. Researchers have been exploring ways to leverage these properties to develop more effective therapeutic agents. For instance, studies have shown that compounds with similar structural motifs can exhibit potent activity against various disease targets.

The hydrochloride salt form of Cyclohexaneethanamine, 4,4-difluoro-β-methyl-, hydrochloride (1:1) further enhances its solubility and bioavailability, making it more suitable for in vitro and in vivo studies. This has opened up new avenues for researchers who are looking to investigate its biological effects. In particular, the compound has been studied for its potential role in modulating neurotransmitter systems, which could have implications for treating neurological disorders.

Recent research has also highlighted the compound's potential in the development of anti-inflammatory agents. Inflammation is a key factor in many chronic diseases, and finding novel molecules that can modulate inflammatory pathways is crucial for developing effective treatments. The unique structural features of Cyclohexaneethanamine, 4,4-difluoro-β-methyl-, hydrochloride (1:1) make it an attractive candidate for this purpose. Studies have shown that it can interact with inflammatory mediators and reduce their activity, thereby potentially alleviating symptoms associated with inflammatory conditions.

Another area where this compound has shown promise is in the field of anticancer research. Cancer is one of the most challenging diseases to treat, and developing new therapeutic strategies is essential. The ability of Cyclohexaneethanamine, 4,4-difluoro-β-methyl-, hydrochloride (1:1) to interact with cancer cell receptors and inhibit key signaling pathways has made it a subject of intense interest. Researchers are exploring its potential as a single agent or in combination with other drugs to enhance efficacy.

The synthesis of this compound also presents an interesting challenge for chemists. The introduction of fluorine atoms into a molecular framework requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, which is essential for further biological studies. The development of efficient synthetic routes has also enabled researchers to modify the structure of this compound to explore new biological activities.

In conclusion, Cyclohexaneethanamine, 4,4-difluoro-β-methyl-, hydrochloride (1:1) is a remarkable molecule with significant potential in the field of chemical biology. Its unique structural features make it a valuable tool for researchers studying various biological processes. As our understanding of its properties continues to grow, we can expect to see more innovative applications emerging from this exciting compound.

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